5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine

• IUPAC Name: 5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine
• InChI: InChI=1S/C10H18N4O/c1-10(2)4-8(7-15-10)11-5-9-6-14(3)13-12-9/h6,8,11H,4-5,7H2,1-3H3
• InChI Key: KIMRVTCWWCGBQS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CO1)NCC2=CN(N=N2)C)C
• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol

Description

5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine is a chemical compound that belongs to the class of oxolane derivatives

Preparation Methods

The synthesis of 5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine typically involves the reaction of 5,5-dimethyl-oxolan-3-one with 1-methyl-1H-1,2,3-triazole-4-carbaldehyde in the presence of a suitable reducing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of advanced catalytic systems and optimized reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the triazole ring or the oxolane ring is substituted with other functional groups. Common reagents for these reactions include halogens, alkylating agents, and acylating agents.

Scientific Research Applications

5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs and treatment strategies.

Industry: It is used in the production of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine involves its interaction with specific molecular targets and pathways. The triazole ring and oxolane ring contribute to its binding affinity and selectivity towards certain enzymes and receptors. The compound may inhibit or activate specific biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

5,5-dimethyl-N-[(1-methyltriazol-4-yl)methyl]oxolan-3-amine can be compared with other similar compounds, such as:

5,5-dimethyl-1,3-dioxane-2-ethanol: This compound has a similar oxolane ring structure but lacks the triazole ring, resulting in different chemical and biological properties.

1-methyl-1H-1,2,3-triazole-4-carbaldehyde: This compound contains the triazole ring but lacks the oxolane ring, leading to different reactivity and applications.